2-(3-Methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine

• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: 4-[[2-(3-methoxyphenyl)pyrrolidin-1-yl]methyl]pyridine
• InChI: InChI=1S/C17H20N2O/c1-20-16-5-2-4-15(12-16)17-6-3-11-19(17)13-14-7-9-18-10-8-14/h2,4-5,7-10,12,17H,3,6,11,13H2,1H3
• InChI Key: MUXHVYZYDMHETI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CCCN2CC3=CC=NC=C3

Description

2-(3-Methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 2-(3-methoxyphenyl)pyrrolidine (5.42 g) in dry dichloromethane (153 ml) was added sodium hydride (97%, 1.69 g) followed by 4-picolyl chloride hydrochloride (5.26 g), under nitrogen, at 0° C. The reaction mixture was stirred for 15 hrs at ambient temperature and diluted with water and ethyl acetate. The layers were separated, and the aqueous phase was extracted with ethyl acetate (4 times). The combined organic extracts were washed with brine, dried over anhydrous magnesium sulfate, filtered, and the filtrate was concentrated. The residue was purified by flash column chromatography (silica gel, 2% triethylamine/ether). The appropriate fractions were collected and evaporated to afford 5.70 g (70%) of 2-(3-methoxyphenyl)-1-(4-pyridinylmethyl)pyrrolidine.

Synthesis routes and methods II

Procedure details